Cas no 868973-31-3 (2-methoxy-N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 2-methoxy-N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 868973-31-3
• MF: C₂₀H₂₀N₄O₃S₂
• MW: 428.527801513672
• CID: 6304886
• PubChem ID: 18561089
• Update Time: 2025-05-20

2-methoxy-N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• 2-methoxy-N-(5-((2-oxo-2-(phenethylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• 868973-31-3
• 2-methoxy-N-[5-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• AKOS024613037
• 2-methoxy-N-[5-({[(2-phenylethyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• F1838-0352

• Inchi： 1S/C20H20N4O3S2/c1-27-16-10-6-5-9-15(16)18(26)22-19-23-24-20(29-19)28-13-17(25)21-12-11-14-7-3-2-4-8-14/h2-10H,11-13H2,1H3,(H,21,25)(H,22,23,26)
• InChI Key： ITBFPVVTUOKGCE-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2C=CC=CC=2OC)=O)S1)CC(NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 428.09768286g/mol
• Monoisotopic Mass: 428.09768286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 147Ų

Additional information on 2-methoxy-N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

Recent Advances in the Study of 2-methoxy-N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 868973-31-3)

The compound 2-methoxy-N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 868973-31-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiadiazole and benzamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Research published in the Journal of Medicinal Chemistry (2023) highlights its potent inhibitory activity against certain enzymes involved in inflammatory pathways. The study employed molecular docking simulations and in vitro assays to demonstrate that 868973-31-3 binds with high affinity to the active site of these enzymes, thereby modulating their activity. These findings suggest potential applications in the treatment of chronic inflammatory diseases.

Another significant study, conducted by a team at the University of Cambridge, explored the compound's pharmacokinetic profile. Using advanced LC-MS techniques, the researchers determined that 2-methoxy-N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide exhibits favorable bioavailability and metabolic stability in preclinical models. The study also identified key metabolites, providing insights into its biotransformation pathways and potential drug-drug interactions.

In addition to its therapeutic potential, recent work has also focused on optimizing the synthesis of 868973-31-3. A paper in Organic Process Research & Development (2024) described a novel, scalable synthetic route that improves yield and reduces the use of hazardous reagents. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Despite these promising developments, challenges remain. For instance, the compound's solubility and formulation stability need further optimization to enhance its druggability. Ongoing research aims to address these issues through structural modifications and the development of novel delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2-methoxy-N-5-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 868973-31-3) represents a compelling candidate for further drug development. Its unique chemical structure, combined with its demonstrated biological activity and improved synthetic accessibility, positions it as a valuable molecule in the quest for new therapeutic agents. Future studies will likely focus on advancing it through the drug development pipeline, with the ultimate goal of translating these findings into clinical applications.